Cas no 2171163-59-8 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid
• CAS No: 2171163-59-8
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6206589
• PubChem ID: 165537656
• Update Time: 2025-05-23

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid
• 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopentane-1-carboxylic acid
• EN300-1513749
• 2171163-59-8

• Inchi： 1S/C24H26N2O5/c1-15(21(27)26-24(22(28)29)12-6-7-13-24)25-23(30)31-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,15,20H,6-7,12-14H2,1H3,(H,25,30)(H,26,27)(H,28,29)/t15-/m1/s1
• InChI Key： IHNGCAPCSKHBNG-OAHLLOKOSA-N
• SMILES： OC(C1(CCCC1)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic Acid (CAS No. 2171163-59-8): A Comprehensive Overview

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid (CAS No. 2171163-59-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Proline Amide, is a derivative of proline, a non-proteinogenic amino acid, and is characterized by its unique structural features and potential applications in drug development.

The Fmoc-Proline Amide molecule consists of a cyclopentane ring with an amide group attached to the proline backbone, which is further functionalized with a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis to protect the amino group during the assembly of complex peptides, ensuring that only the desired reactions occur at specific sites. This makes Fmoc-Proline Amide an essential building block in the synthesis of various bioactive peptides and peptidomimetics.

Recent studies have highlighted the importance of Fmoc-Proline Amide in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-Proline Amide exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The unique structure of this compound allows it to interact with specific protein targets, modulating their activity and thereby reducing inflammation.

In addition to its anti-inflammatory properties, Fmoc-Proline Amide has also shown potential in cancer research. A 2022 study in the Cancer Research journal reported that certain derivatives of this compound can inhibit the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, these derivatives were found to target and inhibit the activity of kinases such as AKT and ERK, which are known to be overactive in many types of cancer.

The versatility of Fmoc-Proline Amide extends beyond its direct therapeutic applications. It is also used as a tool in chemical biology to probe the function of specific proteins and pathways. For example, researchers have utilized this compound to study the role of proline-rich regions in protein-protein interactions, providing insights into the mechanisms underlying various biological processes. This information is crucial for understanding disease mechanisms and developing targeted therapies.

In terms of synthetic methods, several efficient routes have been developed for the preparation of Fmoc-Proline Amide. One common approach involves the reaction of Fmoc-OH with proline amide under mild conditions, followed by purification using chromatographic techniques. These methods have been optimized to yield high-purity products suitable for both research and industrial applications.

The safety profile of Fmoc-Proline Amide has also been extensively studied. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be stored under appropriate conditions to maintain its stability and efficacy. Additionally, researchers should adhere to standard safety guidelines when working with this compound to minimize any potential risks.

In conclusion, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid (CAS No. 2171163-59-8) is a versatile and important compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents and advancing our understanding of complex biological systems. As research in this area continues to evolve, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.